(Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide

• IUPAC Name: (Z)-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C22H15FN4O3S/c23-17-6-9-19-20(12-17)31-22(25-19)26(14-16-2-1-11-24-13-16)21(28)10-5-15-3-7-18(8-4-15)27(29)30/h1-13H,14H2/b10-5-
• InChI Key: NWPAJXPGZKFRJS-YHYXMXQVSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)C=CC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)/C=C\C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H15FN4O3S
• Molecular Weight: 434.4 g/mol
• CAS No.: 895019-65-5

Description

(Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide is a synthetic small molecule designed for advanced chemical and pharmacological research. It belongs to a class of compounds characterized by an acrylamide core linked to a fluorinated benzothiazole moiety and a nitrophenyl group. The specific stereochemistry of the (Z)-acrylamide linker, combined with the 6-fluoro substitution on the benzothiazole ring and the 4-nitrophenyl group, defines its unique three-dimensional structure and electronic properties, which are critical for its potential biological interactions . The structural architecture of this compound suggests significant research value. The benzo[d]thiazole scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities. The incorporation of a fluorine atom at the 6-position is a common strategy to modulate a compound's lipophilicity, metabolic stability, and membrane permeability . The 4-nitrophenyl group can act as an electron-accepting unit, which may be exploited in the development of materials with nonlinear optical properties or as a key pharmacophore. The pyridin-3-ylmethyl group attached to the amide nitrogen introduces an additional hydrogen bond acceptor and donor capability, which can be pivotal for binding to enzymatic targets . While the specific mechanism of action for this precise (Z)-isomer is a subject of ongoing investigation, research on highly analogous compounds provides strong directional insights. Acrylamide derivatives bearing benzothiazole and nitrophenyl groups have been extensively studied as inhibitors for various enzymes, including histone deacetylases (HDACs) . Furthermore, similar molecular frameworks have shown promise in the development of ligands for protein-protein interaction disruption and as potential agents for targeting pathological aggregates, such as those found in neurodegenerative diseases . The (Z)-configuration of the acrylamide double bond may offer a distinct spatial orientation of its pharmacophores compared to the more common (E)-isomers, potentially leading to unique selectivity and potency profiles against a chosen biological target . This product is intended for research applications only. It is ideally suited for hit-to-lead optimization campaigns in drug discovery, as a building block in synthetic chemistry, and for biochemical assay development in academic and industrial settings. Researchers can use it to explore structure-activity relationships (SAR), particularly the impact of (Z)-acrylamide stereochemistry on biological activity and physicochemical properties. (Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Biological Activity

(Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews its synthesis, biological activity, and potential therapeutic applications based on available literature.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including the formation of the benzo[d]thiazole moiety, followed by coupling reactions with nitrophenyl and pyridinyl groups. The general synthetic pathway includes:

• Formation of Benzo[d]thiazole : Starting from appropriate anilines and thioketones.
• Coupling with Nitrophenyl and Pyridinyl Groups : Utilizing nucleophilic substitutions and coupling reactions under controlled conditions to ensure high yield and purity.

Antitumor Activity

Recent studies have highlighted the antitumor potential of similar compounds within the benzothiazole class. For instance, compounds with nitro substituents have shown promising results against various cancer cell lines:

• In vitro Studies : (Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide demonstrated significant antiproliferative activity against A549 (lung cancer) and NCI-H358 (non-small cell lung cancer) cell lines with IC50 values indicating moderate to high efficacy .

Cell Line	IC50 Value (µM)	Activity Level
A549	8.78 ± 3.62	High
NCI-H358	6.68 ± 15	Moderate

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties, as seen in related benzothiazole derivatives:

• Antibacterial Studies : Compounds with similar structures have exhibited activity against Gram-positive bacteria such as Staphylococcus aureus, with minimum inhibitory concentrations (MIC) ranging from 6.12 µM to 25 µM for various derivatives .

Bacteria	MIC Value (µM)	Activity Level
Staphylococcus aureus	6.12	Significant
Escherichia coli	25	Moderate

The biological activity of this compound may be attributed to its ability to interact with cellular targets involved in proliferation and survival pathways. The presence of both nitro and fluorine substituents enhances its lipophilicity, potentially facilitating better membrane permeability and interaction with intracellular targets.

• DNA Interaction : Similar compounds have shown a tendency to bind within the minor groove of DNA, leading to inhibition of replication processes .
• Enzyme Inhibition : Potential inhibition of key enzymes involved in tumor growth has been suggested, although specific targets for this compound remain to be fully elucidated.

Case Studies

A recent study focused on a series of benzothiazole derivatives, including those structurally related to (Z)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide, found that modifications in substituents significantly affected their biological profiles:

• Study Findings : The most active compounds were those with nitro or chloro groups, which enhanced antitumor activity while maintaining lower toxicity profiles in normal cell lines .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Modifications

The most closely related analog identified is (Z)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide (CAS: 895007-68-8), which replaces the fluorine atom with a methyl group on the benzothiazole ring (Table 1) .

Table 1: Structural and Physicochemical Comparison

Property	Target Compound (6-Fluoro)	Methyl-Substituted Analog (6-Methyl)
Molecular Formula	C₂₂H₁₅FN₄O₃S*	C₂₃H₁₈N₄O₃S
Molecular Weight	~434.45 g/mol*	430.5 g/mol
Benzothiazole Substituent	6-Fluoro	6-Methyl
Key Functional Groups	4-Nitrophenyl, Pyridin-3-ylmethyl	Same as target compound
Reported Biological Activity	Not available	Not reported in evidence

*Derived from methyl analog’s formula (C₂₃H₁₈N₄O₃S) by replacing CH₃ (15 g/mol) with F (19 g/mol).

Electronic and Steric Effects

• Fluorine vs. In contrast, the methyl group’s electron-donating nature may reduce reactivity but improve lipophilicity and membrane permeability .
• Steric Impact : The smaller size of fluorine (van der Waals radius: 1.47 Å) compared to methyl (~2.0 Å) could reduce steric hindrance, allowing tighter binding in enzyme active sites.